Cas no 2331211-46-0 ((2S,6S)-2,6-Dimethyl-4-oxo-piperidine hydrochloride)

• Product Name: (2S,6S)-2,6-Dimethyl-4-oxo-piperidine hydrochloride
• CAS No: 2331211-46-0
• MF: C₇H₁₄ClNO
• MW: 163.65
• MDL: MFCD32704695
• CID: 5088457
• Update Time: 2025-09-27

(2S,6S)-2,6-Dimethyl-4-oxo-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,6S)-2,6-Dimethyl-4-oxo-piperidine hydrochloride

• MDL： MFCD32704695
• Inchi： 1S/C7H13NO.ClH/c1-5-3-7(9)4-6(2)8-5;/h5-6,8H,3-4H2,1-2H3;1H/t5-,6-;/m0./s1
• InChI Key： NGNMAFCFQYPWAU-GEMLJDPKSA-N
• SMILES： [C@H]1(C)CC(=O)C[C@H](C)N1.Cl

Additional information on (2S,6S)-2,6-Dimethyl-4-oxo-piperidine hydrochloride

Comprehensive Overview of (2S,6S)-2,6-Dimethyl-4-oxo-piperidine hydrochloride (CAS No. 2331211-46-0)

(2S,6S)-2,6-Dimethyl-4-oxo-piperidine hydrochloride is a chiral piperidine derivative with significant applications in pharmaceutical and chemical research. This compound, identified by its CAS number 2331211-46-0, has garnered attention due to its unique structural properties and potential therapeutic uses. The hydrochloride salt form enhances its solubility, making it a preferred choice for experimental and industrial applications. Researchers are increasingly exploring its role in drug development, particularly in targeting neurological and metabolic disorders.

The growing interest in chiral building blocks like (2S,6S)-2,6-Dimethyl-4-oxo-piperidine hydrochloride stems from their ability to influence the stereochemistry of drug molecules, thereby improving efficacy and reducing side effects. This aligns with the current trend in precision medicine, where tailored therapies are designed based on individual genetic profiles. The compound's piperidine scaffold is a common motif in bioactive molecules, further driving its demand in medicinal chemistry and drug discovery.

One of the most searched questions in the field is: "What are the applications of chiral piperidine derivatives in drug development?" This reflects the broader curiosity about how such compounds contribute to advancing pharmaceutical innovations. (2S,6S)-2,6-Dimethyl-4-oxo-piperidine hydrochloride is often cited in studies focusing on enzyme inhibition and receptor modulation, highlighting its versatility. Its stereospecificity also makes it a valuable tool for asymmetric synthesis, a hot topic in organic chemistry.

From an industrial perspective, the compound's scalable synthesis and high purity are critical factors for manufacturers. Recent advancements in green chemistry have spurred interest in optimizing its production to minimize environmental impact. This resonates with the global push toward sustainable manufacturing, a key concern for stakeholders across the chemical and pharmaceutical sectors.

In summary, (2S,6S)-2,6-Dimethyl-4-oxo-piperidine hydrochloride (CAS No. 2331211-46-0) is a compound of immense scientific and industrial relevance. Its applications span drug design, asymmetric catalysis, and material science, making it a subject of ongoing research and development. As the demand for chiral intermediates continues to rise, this compound is poised to play a pivotal role in shaping the future of bioactive molecule synthesis.